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Compound of Interest

Compound Name: 1-(Trimethylacetyl)imidazole

Cat. No.: B021026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Trimethylacetyl)imidazole, also known as 1-pivaloylimidazole, is a versatile chemical
intermediate recognized for its utility in organic synthesis, particularly within the pharmaceutical
and agrochemical sectors. Its stable yet reactive nature makes it a valuable reagent for
introducing the pivaloyl group and for the synthesis of complex, biologically active molecules.[1]
A thorough understanding of its physical characteristics is paramount for its effective handling,
application in synthetic protocols, and for process scale-up. This guide provides a detailed
overview of the key physical and chemical properties of 1-(Trimethylacetyl)imidazole,
complete with experimental protocols and logical diagrams to facilitate its use in a research and
development setting.

Physical and Chemical Properties

1-(Trimethylacetyl)imidazole is a white to off-white crystalline solid at room temperature.[2] It
Is characterized by its hygroscopic nature, indicating a tendency to absorb moisture from the
air.[3] Therefore, it should be stored in a dry, cool environment, typically in a refrigerator at 2-
8°C, to maintain its integrity.[2][3]
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The quantitative physical and chemical data for 1-(Trimethylacetyl)imidazole are summarized

in the table below for ease of reference and comparison.

Property Value Source(s)

Molecular Formula CsH12N20 [3]

Molecular Weight 152.19 g/mol [3][4]
White to Off-White Crystalline

Appearance ] [2][3]
Powder/Solid

Melting Point 47-52 °C [3114]

Boiling Point 245.7 + 23.0 °C (Predicted) [3]

Density 1.02 + 0.1 g/cm? (Predicted) [3]

N Slightly soluble in Chloroform

Solubility [3]
and Ethyl Acetate

Flash Point 101.1 °C (214 °F) [3]

pKa 4.02 £ 0.10 (Predicted) [3]

Stability Hygroscopic [3]

Mandatory Visualizations
Logical Relationships of Physical Properties

The following diagram illustrates the key physical characteristics of 1-

(Trimethylacetyl)imidazole and their relationships.
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1-(Trimethylacetyl)imidazole
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Click to download full resolution via product page

Key Physical Characteristics of 1-(Trimethylacetyl)imidazole.

Experimental Workflow: Melting Point Determination

The diagram below outlines a standard workflow for determining the melting point of a solid
compound using the capillary method.
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Sample Preparation:
Dry and powder the solid sample.

,

Load Capillary Tube:
Pack 2-3 mm of sample into the closed end.

,

Apparatus Setup:
Place capillary in melting point apparatus.

,

Rapid Heating:
Quickly heat to ~15°C below expected m.p.

Slow Heating:
Heat at a rate of 1-2°C per minute.

Observation:
Record T_initial (first liquid) and T_final (all liquid).

Result:
Report the melting point range (T_initial - T_final).

Click to download full resolution via product page

Workflow for Capillary Melting Point Determination.
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Experimental Protocols

The following sections detail generalized, standard laboratory procedures for determining the
key physical properties of a solid organic compound like 1-(Trimethylacetyl)imidazole.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a compound's purity. Pure crystalline solids typically
exhibit a sharp melting range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (one end sealed)

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the 1-(Trimethylacetyl)imidazole sample is completely dry, as
moisture can depress the melting point.[4] If necessary, crush the solid into a fine powder
using a mortar and pestle.

o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample.
Invert the tube and tap its sealed end gently on a hard surface to pack the solid down.[4]
Repeat until a packed column of 2-3 mm of solid is at the bottom of the tube.[5]

o Apparatus Setup: Insert the loaded capillary tube into the designated slot in the melting point
apparatus.[4]

e Determination:

o For an unknown or to find an approximate range, heat the sample rapidly and note the
temperature at which it melts. Allow the apparatus to cool.
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o For an accurate measurement, set the apparatus to heat rapidly to a temperature about
15-20°C below the approximate melting point.

o Then, adjust the heating rate to a slow 1-2°C per minute.

e Recording Data: Observe the sample through the magnifying eyepiece. Record two
temperatures:

o The temperature at which the first drop of liquid appears.
o The temperature at which the entire sample has completely liquefied.

o This range is the melting point of the sample.

Boiling Point Determination (Thiele Tube Method)

Since 1-(Trimethylacetyl)imidazole is a solid at room temperature with a high predicted
boiling point, this method is suitable for micro-scale determination should the compound be
melted.

Apparatus:

Thiele tube

Mineral oil or other high-boiling liquid

Thermometer

Small test tube (e.g., 75x12mm)

Capillary tube (one end sealed)

Bunsen burner or heat source

Procedure:

o Sample Preparation: Place a small amount (about 0.5 mL) of the molten 1-
(Trimethylacetyl)imidazole into the small test tube.
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o Capillary Inversion: Place the capillary tube into the test tube with its open end down.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

e Heating: Clamp the assembly in a Thiele tube filled with mineral oil, ensuring the side arm is
positioned for heating.

o Observation: Gently heat the side arm of the Thiele tube. A stream of bubbles will emerge
from the inverted capillary as the air inside expands and then as the sample vaporizes.[6]

e Recording Data: Continue heating until a rapid, continuous stream of bubbles is observed.
Remove the heat and allow the apparatus to cool slowly. The boiling point is the temperature
at which the bubbling stops and the liquid is drawn back into the capillary tube.[6][7]

Solubility Determination (Qualitative)

This protocol provides a qualitative assessment of solubility in various solvents.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Solvents (e.g., water, chloroform, ethyl acetate)

Procedure:

o Sample Measurement: Place approximately 10-20 mg of 1-(Trimethylacetyl)imidazole into
a small test tube.

e Solvent Addition: Add the chosen solvent (e.g., Chloroform) dropwise, starting with about 0.5
mL.
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» Mixing: Agitate the tube vigorously (e.g., using a vortex mixer or by flicking the tube) for 1-2
minutes to facilitate dissolution.[8]

e Observation: Observe the mixture.
o Soluble: The solid completely disappears, forming a clear, homogeneous solution.

o Slightly Soluble: A portion of the solid dissolves, but some remains undissolved even after
thorough mixing and addition of more solvent (up to ~3 mL).

o Insoluble: The solid does not appear to dissolve at all.

o Repeat: Repeat the procedure with other solvents as required.[9]

Conclusion

The physical properties of 1-(Trimethylacetyl)imidazole, particularly its solid state, melting
point, and hygroscopic nature, are critical parameters for its storage and handling. The
provided data and experimental protocols offer a foundational guide for researchers and
professionals, ensuring consistent and effective use of this important synthetic intermediate in
drug discovery and development workflows. Adherence to proper techniques for
characterization will ensure the quality and reliability of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylacetyl-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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